Cas no 1805299-44-8 (2-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 2-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1805299-44-8
• MF: C₈H₅F₃N₂O₅
• MW: 266.130912542343
• CID: 4842735
• Update Time: 2025-06-08

2-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5F3N2O5/c1-3-5(18-8(9,10)11)2-4(13(16)17)6(12-3)7(14)15/h2H,1H3,(H,14,15)
• InChI Key： BRTUHOUSEFDPPZ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C(=O)O)N=C1C)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 2.1
• Topological Polar Surface Area: 105

Additional information on 2-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid

2-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No: 1805299-44-8)

The compound 2-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No: 1805299-44-8) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a methyl group at position 2, a nitro group at position 5, a trifluoromethoxy group at position 3, and a carboxylic acid group at position 6. These substituents contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel drugs and agrochemicals due to their ability to interact with biological systems in a highly specific manner. The presence of the trifluoromethoxy group in this compound is particularly noteworthy, as it enhances the molecule's stability and bioavailability. This makes it an attractive candidate for use in drug delivery systems and as a precursor in the synthesis of more complex molecules.

The synthesis of 2-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions, to achieve this goal. The use of advanced catalysts and reaction techniques has further improved the efficiency of these processes.

One of the most promising applications of this compound is in the field of medicinal chemistry, where it serves as a building block for the development of new drug candidates. For instance, its ability to act as an antimicrobial agent has been explored in recent studies, with promising results indicating its potential effectiveness against various bacterial strains. Additionally, its role as an antioxidant has been investigated, highlighting its potential use in combating oxidative stress-related diseases.

In the context of agricultural chemistry, this compound has shown potential as a herbicide or fungicide due to its ability to inhibit key enzymes involved in plant growth and fungal metabolism. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling weeds and fungal infections without causing significant harm to crops or the environment.

From a structural standpoint, the carboxylic acid group at position 6 plays a crucial role in determining the compound's solubility and reactivity. This functional group allows for easy modification through esterification or amidation, enabling researchers to tailor the molecule's properties for specific applications. Furthermore, the nitro group at position 5 contributes to the molecule's electronic properties, making it an excellent candidate for use in electronic materials such as conductive polymers.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the trifluoromethoxy group significantly influences the molecule's electron-withdrawing effects, which are critical for its biological activity. These findings have paved the way for further optimization of similar compounds with enhanced efficacy.

In conclusion, 2-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No: 1805299-44-8) is a versatile compound with immense potential across multiple disciplines. Its unique structural features and chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agriculture, and materials science. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing modern science is likely to grow even further.